Cas no 113781-13-8 (3,6-Dioxabicyclo[3.2.1]octan-2-one,1-hydroxy-, (1R,5S)-)

• Product Name: 3,6-Dioxabicyclo[3.2.1]octan-2-one,1-hydroxy-, (1R,5S)-
• CAS No: 113781-13-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 130280
• PubChem ID: 13988475
• Update Time: 2025-04-19

3,6-Dioxabicyclo[3.2.1]octan-2-one,1-hydroxy-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Dioxabicyclo[3.2.1]octan-2-one,1-hydroxy-, (1R,5S)-
• 3,6-Dioxabicyclo3.2.1octan-2-one, 1-hydroxy-, (1R)-
• 5-hydroxy-3,7-dioxabicyclo[3.2.1]octan-4-one
• 113781-13-8
• DTXSID90553858
• 1-Hydroxy-3,6-dioxabicyclo[3.2.1]octan-2-one

• Inchi： 1S/C6H8O4/c7-5-6(8)1-4(2-9-5)10-3-6/h4,8H,1-3H2
• InChI Key： UQAWOOIZSRDPLA-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)OCC1C2)O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes